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Compound of Interest

Compound Name: (3-(Quinolin-3-yl)phenyl)methanol

Cat. No.: B11873687 Get Quote

Proper disposal of (3-(Quinolin-3-yl)phenyl)methanol is crucial for laboratory safety and

environmental protection. This compound is classified as a hazardous substance and must be

managed as chemical waste according to institutional and regulatory standards. Disposal down

the sanitary sewer or in regular solid waste is strictly prohibited.

Immediate Safety and Handling
Before handling (3-(Quinolin-3-yl)phenyl)methanol, it is essential to be familiar with its

hazards. According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound presents several risks.[1] Always handle this chemical in a well-

ventilated area, preferably within a chemical fume hood.[2]

Personal Protective Equipment (PPE): When handling (3-(Quinolin-3-yl)phenyl)methanol, all

personnel must wear the following PPE to prevent exposure:

Gloves: Chemical-resistant gloves, such as nitrile rubber, are required. Always inspect

gloves before use and use proper removal techniques to avoid skin contact.[3][4]

Eye Protection: Tight-sealing safety goggles and/or a face shield must be worn to protect

against splashes.[2]

Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin

contamination.[3]
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Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH/MSHA-approved

respirator should be used.[2][3]

Hazard Summary
The following table summarizes the key hazard information for (3-(Quinolin-3-
yl)phenyl)methanol.

Hazard
Classification

GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed [1]

Skin Irritation H315 Causes skin irritation [1]

Eye Irritation H319
Causes serious eye

irritation
[1]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[1]

Step-by-Step Disposal Protocol
Disposal of (3-(Quinolin-3-yl)phenyl)methanol and associated waste must be handled

through your institution's Environmental Health and Safety (EHS) program or a licensed

hazardous waste contractor.[5]

Step 1: Waste Segregation and Collection

All waste streams containing (3-(Quinolin-3-yl)phenyl)methanol must be segregated and

collected at the point of generation. Do not mix with incompatible waste types.

Solid Waste:

Collect unused or expired solid (3-(Quinolin-3-yl)phenyl)methanol in its original

container or a new, compatible, and sealable container designated for solid chemical

waste.
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Contaminated disposable labware (e.g., weigh boats, filter paper, pipette tips) and grossly

contaminated PPE (e.g., gloves) should be collected in a designated, lined container for

solid hazardous waste.[6]

Liquid Waste:

Solutions containing (3-(Quinolin-3-yl)phenyl)methanol should be collected in a

designated, leak-proof, and shatter-resistant waste container.

Based on its chemical structure (non-halogenated aromatic alcohol), this waste should

typically be placed in a container for non-halogenated organic waste.[7]

Ensure the container is made of a compatible material.[8]

Step 2: Container Labeling

Proper labeling is critical for safe disposal.

All waste containers must be clearly labeled with the words "Hazardous Waste."[7][8]

List all chemical constituents by their full name, including "(3-(Quinolin-3-
yl)phenyl)methanol," and their approximate concentrations. Do not use abbreviations or

chemical formulas.[8]

Keep the container closed with a tight-fitting cap at all times, except when adding waste.[7]

[8] Do not overfill containers; leave at least 10% of the volume as headspace for expansion.

[7]

Step 3: Disposal of Empty Containers

The original container of (3-(Quinolin-3-yl)phenyl)methanol must be decontaminated before

disposal.

Triple Rinse: The empty container must be triple-rinsed with a suitable solvent (e.g.,

methanol or ethanol) that can dissolve the chemical residue.[5]

Collect Rinsate: The solvent rinsate from all three rinses is considered hazardous waste and

must be collected and added to the appropriate liquid hazardous waste container (e.g., non-
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halogenated organic waste).[5]

Final Disposal: After triple-rinsing, deface or remove the original label and dispose of the

container according to your institution's procedures for clean lab glass or plastic.[5][6]

Step 4: Spill Management

In the event of a spill, evacuate the area and ensure it is well-ventilated.

Wear the appropriate PPE as described above.

Contain the spill and prevent it from entering drains or waterways.[3]

Absorb the spilled material using an inert absorbent material, such as vermiculite or sand.[3]

Collect the absorbent material and contaminated soil into a designated, sealable container

for hazardous waste disposal.[3]

Clean the spill area thoroughly.

Step 5: Storage and Final Disposal

Storage: Store sealed hazardous waste containers in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials like strong

oxidizing agents and strong acids.[2][3]

Pickup: Arrange for waste pickup through your institution's EHS department. Do not transport

hazardous waste yourself.[5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of (3-
(Quinolin-3-yl)phenyl)methanol.
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Disposal Workflow for (3-(Quinolin-3-yl)phenyl)methanol

Waste Generated
(3-(Quinolin-3-yl)phenyl)methanol

What is the form of the waste?

Solid Chemical or
Contaminated Debris

Solid

Liquid Solution

Liquid

Empty Original Container

Empty Container

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled Non-Halogenated
Liquid Waste Container

Triple Rinse with
Suitable Solvent

Store Waste Container in
Designated Secondary Containment Area

Collect Rinsate into
Liquid Waste Container

Deface Label & Dispose of
Clean Container as per
Institutional Guidelines

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page
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Caption: Decision tree for segregating and disposing of (3-(Quinolin-3-yl)phenyl)methanol
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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